2,2,2-Trifluoro-1-(4-furan-3-yl-phenyl)-ethanol

• Molecular Formula: C12H9F3O2
• Molecular Weight: 242.19 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-[4-(furan-3-yl)phenyl]ethanol
• InChI: InChI=1S/C12H9F3O2/c13-12(14,15)11(16)9-3-1-8(2-4-9)10-5-6-17-7-10/h1-7,11,16H
• InChI Key: IFQSPZYBJNWGKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=COC=C2)C(C(F)(F)F)O

Description

2,2,2-Trifluoro-1-(4-furan-3-yl-phenyl)-ethanol is a useful research compound. Its molecular formula is C12H9F3O2 and its molecular weight is 242.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

Tetrabutylammonium fluoride (0.024 ml; 1.0 M solution in tetrahydrofuran) was added to a solution of 4-furan-3-yl-benzaldehyde (410 mg, 2.38 mmol) and trifluoromethyltrimethylsilane (TMSCF3) (423 μl, 2.86 mmol) in 5 ml THF at 0° C. The formed mixture was warmed up to room temperature and stirred at room temperature for 4 hours. The reaction mixture was then treated with 5 ml of 1N HCl and stirred at room temperature overnight. The product was extracted with ethyl acetate (3×50 ml). The organic layer was separated and dried over sodium sulfate. The organic solvent was evaporated to give 480 mg of 2,2,2-trifluoro-1-(4-furan-3-yl-phenyl)-ethanol, yield: 83%.